Cas no 2228553-67-9 (1-(6-chloro-5-methylpyridin-3-yl)methylcyclopropan-1-amine)

• Product Name: 1-(6-chloro-5-methylpyridin-3-yl)methylcyclopropan-1-amine
• CAS No: 2228553-67-9
• MF: C₁₀H₁₃ClN₂
• MW: 196.676621198654
• CID: 5975318
• PubChem ID: 165802397
• Update Time: 2025-05-20

1-(6-chloro-5-methylpyridin-3-yl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloro-5-methylpyridin-3-yl)methylcyclopropan-1-amine
• 2228553-67-9
• 1-[(6-chloro-5-methylpyridin-3-yl)methyl]cyclopropan-1-amine
• EN300-1993763

• Inchi： 1S/C10H13ClN2/c1-7-4-8(6-13-9(7)11)5-10(12)2-3-10/h4,6H,2-3,5,12H2,1H3
• InChI Key： WEQNHNURSHVCKE-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=N1)CC1(CC1)N

Computed Properties

• Exact Mass: 196.0767261g/mol
• Monoisotopic Mass: 196.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(6-chloro-5-methylpyridin-3-yl)methylcyclopropan-1-amine

Professional Introduction to Compound with CAS No. 2228553-67-9 and Product Name: 1-(6-chloro-5-methylpyridin-3-yl)methylcyclopropan-1-amine

The compound identified by the CAS number 2228553-67-9 and the product name 1-(6-chloro-5-methylpyridin-3-yl)methylcyclopropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and structural diversity. The molecular framework of this compound incorporates a cyclopropane ring, a feature that is increasingly recognized for its role in enhancing binding affinity and metabolic stability in drug candidates.

Recent research in medicinal chemistry has highlighted the importance of cyclopropane motifs in the design of novel therapeutic agents. The cyclopropane ring in 1-(6-chloro-5-methylpyridin-3-yl)methylcyclopropan-1-amine is strategically positioned to interact with biological targets, thereby modulating their function. This structural feature has been associated with improved pharmacokinetic properties, including enhanced oral bioavailability and reduced susceptibility to metabolic degradation. The presence of a pyridine core further enhances the compound's potential by providing a platform for hydrogen bonding and hydrophobic interactions with biological targets.

The substitution pattern on the pyridine ring, specifically the 6-chloro and 5-methyl groups, is critical in determining the compound's biological activity. These substituents not only influence the electronic properties of the ring but also play a crucial role in determining its binding affinity and selectivity. The 6-chloro group, in particular, has been shown to enhance binding interactions by increasing the electron-withdrawing effect, while the 5-methyl group contributes to steric hindrance and improves solubility. These modifications are consistent with current trends in drug design, where precise tuning of molecular structure is essential for achieving optimal pharmacological outcomes.

In the context of contemporary pharmaceutical research, compounds like 1-(6-chloro-5-methylpyridin-3-yl)methylcyclopropan-1-amine are being explored for their potential therapeutic applications. Preliminary studies suggest that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in inflammatory pathways. The cyclopropane moiety has been identified as a key pharmacophore in several lead compounds that have advanced into clinical development, underscoring its importance as a structural feature.

The synthesis of 1-(6-chloro-5-methylpyridin-3-yl)methylcyclopropan-1-amine involves multi-step organic transformations that highlight the synthetic ingenuity required to construct such complex molecules. Key synthetic strategies include cross-coupling reactions, nucleophilic substitutions, and cyclization processes. Each step is meticulously designed to introduce the desired functional groups while maintaining high yield and purity. The synthesis also emphasizes green chemistry principles, where possible, to minimize waste and improve environmental sustainability.

The chemical properties of this compound have been extensively characterized through spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided valuable insights into its molecular structure and conformational preferences. Additionally, computational methods have been employed to predict its interaction with biological targets, aiding in the rational design of derivatives with enhanced activity.

One of the most intriguing aspects of 1-(6-chloro-5-methylpyridin-3-yl)methylcyclopropan-1-amine is its potential as a scaffold for drug discovery. By modifying specific functional groups or introducing new ones, researchers can generate libraries of derivatives with tailored biological activities. This approach has been successfully applied in several high-throughput screening campaigns, leading to the identification of novel lead compounds with therapeutic potential.

The pharmacological evaluation of this compound has revealed several interesting findings. In vitro assays have demonstrated its ability to modulate key enzymes involved in inflammatory responses, suggesting its utility as an anti-inflammatory agent. Further studies are underway to explore its effects on other biological pathways, including those relevant to neurological disorders and cancer. The results from these investigations will provide a comprehensive understanding of its therapeutic potential and guide future development efforts.

The regulatory aspects of developing compounds like 1-(6-chloro-5-methylpyridin-3-yl)methylcyclopropan-1-amine are also critical considerations. Compliance with Good Manufacturing Practices (GMP) ensures that all synthetic intermediates and final products meet stringent quality standards. Additionally, preclinical safety studies are essential to assess potential toxicity profiles before advancing into human clinical trials. These regulatory milestones are crucial for ensuring that new drugs are safe and effective for patient use.

In conclusion,1-(6-chloro-5-methylpyridin-3-ylmethylcyclopropanamidine) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features, including the cyclopropane ring and pyridine core modifications,make it a promising candidate for further therapeutic development. Ongoing research aims to fully elucidate its biological activities and optimize its pharmacological properties for clinical applications.